(Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• IUPAC Name: N-(2-pyridin-2-ylethyl)pentan-2-amine
• InChI: InChI=1S/C12H20N2/c1-3-6-11(2)13-10-8-12-7-4-5-9-14-12/h4-5,7,9,11,13H,3,6,8,10H2,1-2H3
• InChI Key: GYWKYALQCGVHEV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NCCC1=CC=CC=N1

Description

(Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine (CAS RN: 6311-97-3) is a chemical building block belonging to the class of substituted pyridin-2-ylethylamines. With the molecular formula C11H18N2 and a molecular weight of 178.28 g/mol , this secondary amine features a pyridine ring, an amine group, and a pentan-2-yl chain, a structure known to serve as a versatile intermediate in organic and medicinal chemistry research . These compounds are frequently investigated for their potential as ligands in coordination chemistry and for their interactions with biological systems, partly due to the pyridine ring's ability to act as a π-acceptor . The compound can be efficiently synthesized via established methods such as the reductive amination of pyridin-2-ylethylamine derivatives with pentan-2-one, often using sodium cyanoborohydride (NaBH3CN) as a selective reducing agent in methanol . Alternatively, nucleophilic substitution reactions, where pyridin-2-ylethylamine reacts with an activated 2-pentyl derivative (e.g., bromide or tosylate) in the presence of a base like triethylamine, provides another robust route to the target amine . Application Note: This amine is intended for research applications only. It is commonly utilized as a synthetic precursor in the development of more complex organic molecules and may be of interest in the study of coordination complexes or biochemical probe development . Disclaimer: This product is for research use only and is not intended for human or veterinary diagnostic or therapeutic applications .

Elucidating the Coordination Chemistry of Pentan 2 Yl 2 Pyridin 2 Yl Ethyl Amine As a Ligand

Analysis of Donor Atom Properties and Chelation Modes in (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine

(Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine is a bidentate ligand, featuring two potential coordination sites: the nitrogen atom of the pyridine (B92270) ring and the nitrogen atom of the secondary amine group. The pyridine nitrogen is a well-established Lewis base, capable of forming stable coordinate bonds with a wide array of metal ions. wikipedia.org The lone pair of electrons on the pyridine nitrogen resides in an sp² hybridized orbital, making it a good σ-donor. The basicity of the pyridine nitrogen, and thus its donor strength, can be influenced by substituents on the pyridine ring, although in this case, the ring is unsubstituted.

The second donor site is the secondary amine nitrogen. The ethyl bridge connecting the pyridine ring and the amine group allows for the formation of a stable five-membered chelate ring upon coordination to a metal center. This chelation effect significantly enhances the thermodynamic stability of the resulting metal complexes compared to monodentate ligands. The pentan-2-yl group attached to the amine nitrogen introduces steric bulk, which can influence the geometry of the resulting metal complexes and their subsequent reactivity.

The ligand can adopt various coordination modes. The most common mode is as a bidentate N,N'-chelating ligand, where both the pyridine and amine nitrogens bind to a single metal center. Depending on the metal ion's coordination number and preferred geometry, one or more molecules of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine can coordinate. It is also conceivable, though less common for this type of ligand, to act as a bridging ligand between two metal centers under specific reaction conditions.

Feature	Description
Ligand Name	(Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine
Structure	Pyridine ring linked by an ethyl bridge to a secondary amine with a pentan-2-yl substituent.
Donor Atoms	Pyridine Nitrogen, Amine Nitrogen
Potential Denticity	Bidentate
Chelation	Forms a stable 5-membered chelate ring.
Steric Influence	The pentan-2-yl group can affect complex geometry.

Complexation with Transition Metals: From First-Row to Precious Metals

The versatile electronic and structural properties of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine allow it to form complexes with a broad spectrum of transition metals. The nature of the metal ion, including its size, charge, and d-electron configuration, will dictate the structure, stability, and reactivity of the resulting complexes.

Copper(II), with its d⁹ electron configuration, typically forms square planar or distorted octahedral complexes. With bidentate ligands like (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine, it is expected to form complexes of the type [Cu(L)₂]²⁺, where L is the ligand. The Jahn-Teller effect often leads to elongated axial bonds in octahedral geometries. Zinc(II), having a d¹⁰ configuration, lacks ligand field stabilization energy and its complexes are primarily determined by steric and electrostatic factors. It commonly forms tetrahedral or octahedral complexes. With (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine, both [Zn(L)₂]²⁺ (tetrahedral) and [Zn(L)₃]²⁺ (octahedral) complexes are plausible, with the former being more likely due to the steric hindrance from the pentan-2-yl group.

Nickel(II) (d⁸) complexes are known for their rich structural diversity, with octahedral, square planar, and tetrahedral geometries all being accessible. The specific geometry adopted is sensitive to the ligand field strength and steric factors. With pyridine-ethylamine ligands, Ni(II) can form paramagnetic octahedral complexes, such as [Ni(L)₃]²⁺, or square planar complexes, often with two ligands, [Ni(L)₂]²⁺. The latter are typically diamagnetic. Cobalt(II) (d⁷) also exhibits a range of coordination geometries, most commonly octahedral and tetrahedral. Octahedral Co(II) complexes are typically pink or reddish, while tetrahedral complexes are intensely blue. The coordination of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine to Co(II) could lead to either of these geometries depending on the reaction conditions and the counter-ion present.

Palladium(II), a d⁸ metal ion, almost exclusively forms square planar complexes. These complexes are of significant interest due to their extensive applications in catalysis, particularly in cross-coupling reactions. The coordination of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine to a Pd(II) center would likely result in a complex of the type [Pd(L)Cl₂] or [Pd(L)₂]²⁺, both featuring a square planar geometry. The electronic and steric properties of the ligand can be tuned to influence the catalytic activity of the palladium center. acs.org

Iridium complexes, particularly those of Ir(III) (d⁶), are well-known for their applications in catalysis, including hydrogenation and C-H activation, as well as in photophysics. Iridium(III) complexes are typically octahedral and kinetically inert. The reaction of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine with an iridium precursor would be expected to yield stable, octahedral complexes where the ligand acts as a bidentate chelator.

Metal Ion	Typical Geometries with Pyridine-Ethylamine Ligands	Potential Complex Stoichiometry
Copper(II)	Square Planar, Distorted Octahedral	[Cu(L)₂]²⁺
Zinc(II)	Tetrahedral, Octahedral	[Zn(L)₂]²⁺, [Zn(L)₃]²⁺
Nickel(II)	Octahedral, Square Planar, Tetrahedral	[Ni(L)₃]²⁺, [Ni(L)₂]²⁺
Cobalt(II)	Octahedral, Tetrahedral	[Co(L)₃]²⁺, [Co(L)₂]²⁺
Palladium(II)	Square Planar	[Pd(L)Cl₂], [Pd(L)₂]²⁺
Iridium(III)	Octahedral	[Ir(L)₂(X)₂]⁺, [Ir(L)₃]³⁺

Spectroscopic Characterization Techniques for (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine Metal Complexes

A suite of spectroscopic techniques is essential for the unambiguous characterization of the metal complexes formed with (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine. These methods provide insights into the ligand's coordination mode, the geometry of the metal center, and the electronic properties of the complex.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for characterizing diamagnetic metal complexes in solution. ¹H and ¹³C NMR spectra provide detailed information about the structure of the ligand upon coordination.

Upon complexation, the chemical shifts of the protons and carbons of the (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine ligand are expected to change. The protons on the pyridine ring, particularly those ortho and para to the nitrogen, will experience a downfield shift due to the donation of electron density to the metal center. acs.org Similarly, the protons on the ethyl bridge and the pentan-2-yl group will also show shifts, providing evidence of coordination.

For complexes containing palladium(II), ¹H NMR chemical shifts of the protons on the pyridine ring can show a linear dependence on the pKa of the coordinated ligand. acs.org This indicates that protonation can be a useful guide to the coordination behavior. The magnitude of the coordination-induced shifts can provide information about the strength of the metal-ligand bond. Furthermore, the observation of a single set of ligand resonances in the NMR spectrum is often indicative of a symmetrical coordination environment. In cases where ligand exchange is slow on the NMR timescale, distinct signals for coordinated and uncoordinated ligands might be observed. Two-dimensional NMR techniques, such as COSY and HSQC, can be employed to assign all the proton and carbon signals in the complex, confirming its structure in solution.

Nucleus	Expected Changes Upon Coordination	Information Gained
¹H	Downfield shift of pyridine and amine adjacent protons.	Confirmation of coordination, information on metal-ligand bond strength.
¹³C	Shifts in the resonances of carbon atoms near the donor nitrogens.	Structural confirmation of the complex.
2D NMR (COSY, HSQC)	Correlation between protons and carbons.	Complete assignment of the ligand's NMR signals in the complex.

Infrared (IR) Spectroscopy for Coordination Signature

Infrared (IR) spectroscopy is a fundamental tool for confirming the coordination of a ligand to a metal center. For a complex of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine, IR analysis would focus on shifts in the vibrational frequencies of specific bonds upon coordination.

The (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine ligand possesses two key nitrogen donor atoms: the pyridine nitrogen and the secondary amine nitrogen. In the IR spectrum of the free (uncoordinated) ligand, characteristic vibrational bands for the C=N stretching of the pyridine ring and the N-H bending of the secondary amine would be present.

Upon coordination to a metal ion, the following changes would be anticipated:

Pyridine Ring Vibrations: The stretching frequencies of the pyridine ring would typically shift to higher wavenumbers (a blueshift). This is a direct consequence of the donation of electron density from the pyridine nitrogen to the metal, which strengthens the bonds within the aromatic ring.

N-H Vibrations: The N-H stretching and bending vibrations of the secondary amine would also shift. The direction and magnitude of this shift can provide insight into the coordination environment. Typically, coordination to a metal center would alter the electron density around the amine group, leading to a noticeable change in its vibrational frequency compared to the free ligand.

A data table comparing the key IR frequencies of the free ligand versus its metal complex would be constructed, similar to the hypothetical example below.

Vibrational Mode	Free Ligand (cm⁻¹)	Metal Complex (cm⁻¹)	Shift (Δν, cm⁻¹)
Pyridine Ring Stretch	ca. 1590	>1590	Positive
Secondary Amine N-H Bend	ca. 1560	Shifted	+/-
Secondary Amine N-H Stretch	ca. 3300	Shifted	+/-
Note: The values presented are hypothetical and serve to illustrate the expected trends.

UV-Visible Spectroscopy for Electronic Transitions in Metal Complexes

UV-Visible (UV-Vis) spectroscopy is employed to study the electronic transitions within a metal complex, providing information about the d-orbital splitting and the nature of metal-ligand bonding. When (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine coordinates to a transition metal ion, new electronic absorptions, typically in the visible region, can appear.

These absorptions are generally categorized as:

d-d Transitions: These transitions occur between the metal's d-orbitals, which are split in energy by the ligand field. The energy and intensity of these bands are dependent on the geometry of the complex and the strength of the metal-ligand interaction. For first-row transition metals, these bands are often broad and of low intensity.

Metal-to-Ligand Charge Transfer (MLCT) Transitions: These involve the promotion of an electron from a metal-centered orbital to a ligand-centered orbital. The pyridine moiety of the ligand has a low-lying π* orbital, making MLCT transitions possible, especially with electron-rich metals in lower oxidation states. These transitions are typically much more intense than d-d transitions. rsc.org

Ligand-to-Metal Charge Transfer (LMCT) Transitions: These involve the promotion of an electron from a ligand-based orbital to a metal-based orbital. These are more common for metals in high oxidation states.

A study of the UV-Vis spectrum of a complex would allow for the identification of these transitions, providing insight into its electronic structure. researchgate.net

Solid-State Structural Elucidation of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine Coordination Compounds (e.g., X-ray Crystallography)

Single-crystal X-ray crystallography provides definitive information about the three-dimensional structure of a coordination compound in the solid state. This technique would reveal precise details about:

Coordination Geometry: The arrangement of the ligand and any other co-ligands around the central metal ion (e.g., octahedral, tetrahedral, square planar).

Bond Lengths and Angles: The specific distances between the metal and the nitrogen donor atoms (M-N(pyridine) and M-N(amine)) and the angles between the coordinated atoms. These parameters are crucial for understanding the strength and nature of the coordination bonds.

Chelate Ring Conformation: The (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine ligand forms a five-membered chelate ring upon coordination. X-ray crystallography would determine the conformation (e.g., envelope, twisted) of this ring.

Stereochemistry: The ligand is chiral due to the pentan-2-yl group. Crystallography would elucidate the stereochemical details of the complex, including the arrangement of different stereoisomers in the crystal lattice.

A hypothetical data table summarizing key crystallographic parameters for a complex would be generated from such a study.

Parameter	Value
Crystal System	e.g., Monoclinic
Space Group	e.g., P2₁/c
Metal Coordination Number	e.g., 6
M-N(pyridine) Bond Length (Å)	Hypothetical value
M-N(amine) Bond Length (Å)	Hypothetical value
N(pyridine)-M-N(amine) Angle (°)	Hypothetical value
Note: The values presented are for illustrative purposes only.

Ligand Field Theory and Molecular Orbital Analysis in (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine Complexes

Ligand Field Theory (LFT) is an application of molecular orbital theory used to describe the electronic structure and bonding in coordination complexes. wikipedia.orglibretexts.org For a complex involving (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine, LFT would be used to explain the splitting of the metal's d-orbitals under the influence of the ligand's donor atoms.

Sigma (σ) Bonding: Both the pyridine and secondary amine nitrogens act as σ-donors, providing lone pairs of electrons to form σ-bonds with the metal's empty d-orbitals. In an octahedral complex, these interactions primarily raise the energy of the e_g set of orbitals (d_z² and d_x²_-_y²). libretexts.org

Pi (π) Bonding: The pyridine ring can also participate in π-bonding. It possesses empty π* orbitals that can accept electron density from filled metal d-orbitals (of t₂_g symmetry in an octahedral field), a process known as π-backbonding. youtube.com This interaction strengthens the metal-ligand bond and increases the ligand field splitting energy (Δ). The secondary amine is primarily a σ-donor and does not participate in π-backbonding.

Molecular Orbital Diagram: A molecular orbital (MO) diagram would be constructed to visualize the bonding interactions. It would show the combination of metal atomic orbitals and ligand frontier orbitals to form bonding, non-bonding, and anti-bonding molecular orbitals. The analysis of this diagram would provide a detailed understanding of the electronic transitions observed in the UV-Vis spectrum.

Investigation of Redox Non-Innocence and Spin States in Derived Metal Complexes

The concepts of redox non-innocence and spin states are critical for understanding the reactivity and magnetic properties of transition metal complexes.

Redox Non-Innocence: A ligand is considered redox non-innocent if it can exist in multiple, stable oxidation states within a complex, making the assignment of the metal's oxidation state ambiguous. mdpi.com The (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine ligand, with its simple pyridine and secondary amine donors, is generally considered a "redox-innocent" ligand. Its primary role is to donate electrons without being easily oxidized or reduced itself under normal conditions. Therefore, redox activity in its complexes would be expected to be metal-centered.

Spin States: The spin state of a metal complex (high-spin or low-spin) is determined by how the d-electrons populate the orbitals split by the ligand field. This depends on the balance between the ligand field splitting energy (Δ) and the spin-pairing energy (P).

If Δ is large (a "strong-field" ligand), electrons will pair up in the lower-energy orbitals before occupying the higher-energy ones, resulting in a low-spin complex.

If Δ is small (a "weak-field" ligand), electrons will occupy the higher-energy orbitals before pairing up, resulting in a high-spin complex.

Mechanistic Investigations Pertaining to Pentan 2 Yl 2 Pyridin 2 Yl Ethyl Amine in Chemical Transformations

Catalytic Pathways Involving (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine as a Ligand or Reactant

Currently, there are no documented catalytic pathways in the scientific literature that specifically employ (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine as either a ligand or a reactant. While numerous studies exist for structurally related bis(2-(pyridin-2-yl)ethyl)amine and other substituted pyridine-based ligands, these findings cannot be directly extrapolated to the title compound. The steric and electronic properties of the pentan-2-yl substituent are expected to significantly influence its coordination behavior and, consequently, the catalytic activity of its metal complexes.

Elucidation of Elementary Steps and Rate-Determining Steps

Without established catalytic reactions involving (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine, the elementary steps and rate-determining steps of any such transformation remain purely speculative. Mechanistic studies, which would involve techniques such as reaction kinetics monitoring, in-situ spectroscopy, and computational modeling, have not yet been reported for this compound.

Kinetic Isotope Effect (KIE) Studies in Reactions Catalyzed by (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine Complexes

Kinetic Isotope Effect (KIE) studies are a powerful tool for probing reaction mechanisms, particularly for identifying the rate-determining step and the nature of bond-breaking and bond-forming processes. As there are no established catalytic systems featuring (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine complexes, no KIE studies have been conducted.

Isolation and Characterization of Reactive Intermediates

The isolation and characterization of reactive intermediates are crucial for building a complete mechanistic picture of a catalytic cycle. To date, no studies have reported the synthesis, isolation, or spectroscopic characterization of any reactive intermediates involving (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine in a chemical transformation.

Stereochemical Aspects of Reactions Mediated by (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine Derivatives

The presence of a chiral center in the pentan-2-yl group of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine suggests its potential application in asymmetric catalysis. However, there is a lack of research investigating the stereochemical outcomes of reactions mediated by this compound or its derivatives. Studies on enantioselective or diastereoselective transformations are needed to explore this potential.

Catalytic Applications of Pentan 2 Yl 2 Pyridin 2 Yl Ethyl Amine Based Systems

Role as a Ligand in Homogeneous Catalysis

In homogeneous catalysis, the ligand bound to a metal center is critical in dictating the catalyst's reactivity, selectivity, and stability. (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine functions as a bidentate N,N'-ligand, chelating to a metal ion through the nitrogen atom of the pyridine (B92270) ring and the lone pair of the secondary amine. This chelation forms a stable five-membered ring with the metal center, a common and favorable arrangement in coordination chemistry.

The key features of this ligand that influence its catalytic role are:

Electronic Properties: The secondary amine is a strong sigma-donor, while the pyridine is a pi-acceptor. The pentan-2-yl group, being an alkyl substituent, is electron-donating, which increases the basicity and donor strength of the amine nitrogen. This enhanced electron donation can make the coordinated metal center more electron-rich, which is beneficial for certain catalytic steps like oxidative addition.

Steric Hindrance: The branched pentan-2-yl group provides significant steric bulk around the metal center. This can be leveraged to control substrate approach, influence the coordination number of the metal, and enhance selectivity, for instance, by favoring the formation of one enantiomer over another in asymmetric catalysis.

Chirality: The ligand possesses a stereocenter at the second carbon of the pentyl group, making it a chiral ligand. This is a crucial feature for applications in asymmetric catalysis, where the goal is to produce a single enantiomer of a chiral product.

These characteristics make (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine a versatile scaffold for supporting a variety of transition metals, including palladium, rhodium, iridium, nickel, and iron, in numerous catalytic transformations. alfachemic.comacs.org

Selected Catalytic Transformations Facilitated by (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine Complexes

Acceptorless dehydrogenation of amines to form imines, enamines, and N-heterocycles is an atom-economical process that generates hydrogen gas as the only byproduct. scholaris.ca This transformation is often catalyzed by metal complexes where the ligand plays a direct role in the catalytic cycle. Pincer-ligated iridium complexes, for example, have shown that the steric properties of the ligand are crucial for catalytic effectiveness in the dehydrogenation of tertiary amines to enamines. nsf.gov

Complexes featuring pyridine-amine scaffolds can facilitate dehydrogenation through metal-ligand cooperation. In such a mechanism, the amine part of the ligand can be deprotonated and act as a basic site to assist in substrate activation. Palladium complexes with flexible pyridylidene amine ligands have demonstrated high activity in the related dehydrogenation of formic acid, achieving turnover frequencies up to 525 h⁻¹. nih.govresearchgate.netunibe.ch The performance was found to be highly dependent on the ligand's coordination mode and the nature of ancillary ligands. nih.govresearchgate.netunibe.ch A (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine complex could operate similarly, with the N-H bond of the ligand potentially participating in proton transfer steps, crucial for the catalytic cycle of amine dehydrogenation.

Table 1: Performance of a Palladium Bis-Pyridylidene Amine Complex in Formic Acid Dehydrogenation This table presents data for a related pyridylidene amine system to illustrate catalytic potential in dehydrogenation reactions.

Catalyst Precursor	Ancillary Ligand (L)	Additive	Turnover Frequency (TOF, h⁻¹)	Turnover Number (TON)	Reference
[Pd(bis-PYE)Cl₂]	-	None	105	250	nih.gov
[Pd(bis-PYE)Cl(PPh₃)]PF₆	PPh₃	None	525	980	nih.gov
[Pd(bis-PYE)Cl(py)]PF₆	Pyridine	None	145	310	nih.gov
[Pd(bis-PYE)Cl₂]	-	DMAP	130	850	nih.gov

The isomerization of terminal olefins to internal olefins is a fundamental and industrially important reaction. Palladium complexes featuring pyridylidene amide (PYA) ligands, which share the N,N-bidentate pyridine-amine core structure, are effective catalysts for the isomerization of terminal alkenes. units.it These catalysts operate through a chain-walking mechanism, which prevents polymerization and leads to selective ethylene (B1197577) dimerization. units.it The catalytic activity shows a strong correlation with the electronic properties of the ligand; stronger donor ligands lead to faster reactions. researchgate.net

Given that the pentan-2-yl group is electron-donating, a palladium complex of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine would be expected to show good activity in olefin isomerization. The steric bulk of the pentan-2-yl group would also influence the regioselectivity of the isomerization process. Furthermore, cobalt-based catalysts have been shown to effect olefin isomerization while tolerating strongly Lewis basic functionalities like amines, which suggests that catalysts based on the title ligand would be robust under various reaction conditions. acs.org

Table 2: Ethylene Conversion by Pyridylidene Amide (PYA) Palladium Complexes This table illustrates the effect of ligand electronics on a related catalytic system for olefin conversion.

Catalyst Complex	PYA Ligand Position	Relative Donor Strength	Time for 50% Ethylene Conversion	Reference
Complex with p-PYA	para	Weakest	> 120 min	units.itresearchgate.net
Complex with m-PYA	meta	Intermediate	~ 60 min	units.itresearchgate.net
Complex with o-PYA	ortho	Strongest	~ 30 min	units.itresearchgate.net

Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, are cornerstones of modern organic synthesis. Simple palladium(II) complexes with pyridine-based ligands serve as efficient precatalysts for these transformations. acs.org The catalytic efficiency often correlates with the ligand's basicity, with more electron-donating ligands leading to higher yields. acs.org This principle suggests that the electron-rich (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine ligand would be effective in such catalytic systems.

The field of C-H functionalization involves the direct conversion of C-H bonds into C-C or C-heteroatom bonds. Pyridine and related heterocycles are often functionalized using transition metal catalysts. nih.gov While often the pyridine itself is the substrate, the principles of C-H activation are relevant. Nickel complexes supported by pyridine-containing ligands have been successfully employed in challenging cross-electrophile coupling reactions, demonstrating the utility of this ligand class in forming C-C bonds. nih.gov A complex of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine would be a promising candidate for catalyzing various oxidative coupling reactions, with its chiral nature offering the potential for enantioselective C-H functionalization.

The incorporation of carbon monoxide (CO) into organic molecules is a key industrial process. Rhodium complexes containing pyridine-alcohol ligands have been shown to be active catalysts for the carbonylation of methanol. researchgate.net Similarly, palladium complexes catalyze the carbonylation of olefins to produce esters or polyketones. mdpi.com The ligand plays a crucial role in controlling the selectivity and rate of these reactions.

In olefin polymerization, late transition metal catalysts are valued for their high tolerance of functional groups. Iron and titanium complexes bearing pyridine-containing ligands are well-known catalysts for ethylene polymerization. alfachemic.commdpi.comorientjchem.org For instance, bis(imino)pyridine iron catalysts are a famous class of catalysts for producing polyethylene. mdpi.com The steric and electronic properties of the (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine ligand could be used to tune the molecular weight and branching of the resulting polymer.

Development of Ligand Design Principles for Enhanced Catalytic Performance

The rational design of ligands is paramount for developing new catalysts with improved performance. acs.org The structure of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine exemplifies several key design principles:

Steric and Electronic Tuning: The choice of the N-alkyl substituent (pentan-2-yl) allows for fine-tuning of both the steric environment and the electronic properties of the metal center. Increasing steric bulk can enhance enantioselectivity, while modifying electronic density affects the rates of key steps in the catalytic cycle, such as oxidative addition and reductive elimination. acs.orgnsf.gov

Hemilability and Flexibility: Bidentate ligands like this one can exhibit hemilability, where one of the donor atoms can reversibly dissociate from the metal center. This opens up a coordination site for substrate binding. The flexible coordination of some pyridylidene amine ligands between bidentate and tridentate modes has been shown to directly impact catalytic activity in dehydrogenation reactions, demonstrating that structural flexibility is a powerful design tool. nih.govresearchgate.net

Modular and Asymmetric Design: The ligand can be considered modular, where the pyridine core, the ethyl linker, and the N-alkyl group can be independently modified. The inherent chirality of the pentan-2-yl group makes this ligand a building block for asymmetric catalysis. Developing a family of such ligands with varied steric and electronic profiles is a proven strategy for optimizing catalysts for specific asymmetric transformations. acs.org

By systematically modifying the components of the (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine scaffold, new generations of catalysts can be developed with enhanced activity, selectivity, and stability for a broad range of chemical reactions.

Structure-Activity Relationship Studies in (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine-Based Catalysts

The catalytic performance of metal complexes derived from (pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine is intrinsically linked to the ligand's molecular structure. The interplay between the electronic and steric characteristics of the pyridine ring, the secondary amine, and the pentan-2-yl group dictates the stability, activity, and selectivity of the resulting catalyst. Structure-activity relationship (SAR) studies are crucial for understanding these effects and for the rational design of more efficient catalysts.

The (pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine ligand coordinates to a metal center through the nitrogen atoms of the pyridine ring and the secondary amine, forming a stable chelate ring. The electronic properties of the pyridine ring can be modulated by introducing substituents. Electron-donating groups (EDGs) on the pyridine ring increase the electron density on the metal center, which can enhance its reactivity in certain catalytic cycles, such as oxidative addition. Conversely, electron-withdrawing groups (EWGs) decrease the electron density, which can be beneficial for reductive elimination steps.

The steric hindrance provided by the bulky pentan-2-yl group plays a significant role in controlling the access of substrates to the metal center, thereby influencing the selectivity of the reaction. For instance, in asymmetric catalysis, the chiral nature of the pentan-2-yl group can induce enantioselectivity. The size and conformation of this alkyl group can be systematically varied to optimize the enantiomeric excess of the product.

Systematic studies on bidentate N-ligands have highlighted the importance of their electronic effects on the stability of metalloradical species and their redox potentials. nih.govnih.gov Complexation with a metal like nickel can shift the reduction potentials to a more positive region. nih.govnih.gov The specific nature of the ligand also influences the dissociation of other ligands from the metal complex, which is a critical step in many cross-coupling reactions. nih.govnih.gov

To illustrate the potential impact of structural modifications on catalytic activity, a hypothetical data table is presented below. This table outlines expected trends based on general principles of catalyst design for a generic cross-coupling reaction.

Select a Catalyst Modification to see its expected effect:Base Catalyst: (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]aminePyridine with Electron-Donating GroupPyridine with Electron-Withdrawing GroupIncreased Steric Hindrance on Pentyl Group

Catalyst System	Modification	Expected Effect on Activity	Expected Effect on Selectivity

Heterogenization and Supported Catalysis Approaches

While homogeneous catalysts based on (pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine complexes offer high activity and selectivity, their separation from the reaction products can be challenging and costly, hindering their industrial application. Heterogenization, the process of immobilizing a homogeneous catalyst onto a solid support, provides a practical solution to this problem, facilitating catalyst recovery and reuse.

Several strategies can be employed to heterogenize (pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine-based catalysts. One common approach is to functionalize the ligand with a reactive group that can be covalently anchored to a solid support, such as silica, alumina, or a polymer resin. For example, a vinyl or chloromethyl group could be introduced onto the pyridine ring, allowing for polymerization or grafting onto a pre-functionalized support.

Another approach involves the encapsulation of the metal complex within the pores of a porous material, such as a metal-organic framework (MOF) or a zeolite. This method relies on the physical entrapment of the catalyst, preventing it from leaching into the reaction medium while still allowing access for substrates and egress for products.

The use of supported palladium nanoparticles (PdNPs) is another promising avenue for heterogenized catalysis. nih.gov While not directly involving the immobilization of a pre-formed complex, the principles are relevant. In such systems, a solid support can stabilize the nanoparticles and prevent their agglomeration, maintaining high catalytic activity over multiple cycles. nih.gov The (pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine ligand could potentially be used to functionalize the surface of a support to aid in the stabilization of catalytically active metal nanoparticles.

The table below summarizes common heterogenization strategies and their potential advantages and disadvantages for catalysts based on (pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine.

Immobilization Strategy	Support Material	Linkage Type	Potential Advantages	Potential Disadvantages
Covalent Bonding	Silica, Polymers	Covalent bond	High stability, low leaching	Synthesis can be complex, potential for reduced activity
Adsorption	Alumina, Carbon	Physisorption	Simple preparation	Catalyst leaching can be significant
Encapsulation	MOFs, Zeolites	Physical entrapment	Good for catalyst stability, shape selectivity	Diffusion limitations can reduce activity
Ionic Bonding	Ion-exchange resins	Ionic interaction	Reversible immobilization	Limited to charged complexes, can be pH sensitive

The development of robust and recyclable heterogenized catalysts based on (pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine systems holds significant promise for the advancement of sustainable chemical synthesis.

Q & A

Basic: What are the primary synthetic routes for (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine, and how are reaction conditions optimized?

The synthesis typically involves nucleophilic substitution or reductive amination . For example:

• Route A : Reacting 2-(pyridin-2-yl)ethylamine with a pentan-2-yl halide (e.g., bromide) under basic conditions (e.g., K₂CO₃) in polar aprotic solvents like dimethylformamide (DMF) at 60–80°C for 12–24 hours .
• Route B : Reductive amination of pentan-2-one with 2-(pyridin-2-yl)ethylamine using NaBH₃CN or H₂/Pd-C in methanol, requiring pH control (~pH 5) and inert atmospheres .
  Optimization focuses on solvent choice (to enhance nucleophilicity), temperature (to avoid side reactions like oxidation), and stoichiometric ratios (excess amine to drive completion).

Basic: How is the structure of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine confirmed using spectroscopic and crystallographic methods?

• NMR :
  • ¹H NMR : Pyridin-2-yl protons appear as distinct splitting patterns (e.g., doublets for H-3 and H-5 at δ 7.1–8.5 ppm). The pentan-2-yl group shows a multiplet for the chiral center (δ 1.0–1.5 ppm) .
  • ¹³C NMR : Pyridine carbons resonate at 120–150 ppm; the amine-bearing carbon appears at ~50 ppm .
• Mass Spectrometry (MS) : Molecular ion [M+H]⁺ at m/z 207.2 (C₁₃H₂₂N₂) confirms molecular weight .
• X-ray Crystallography : SHELX software refines crystal structures, identifying bond angles (e.g., C-N-C ~109°) and confirming stereochemistry .

Advanced: How does (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine interact with transition metals, and what coordination geometries are observed?

The pyridin-2-yl group acts as a bidentate ligand , coordinating metals via the pyridine nitrogen and amine group. For example:

• Cobalt(II) complexes : Forms tetrahedral or square-planar geometries, as seen in analogous ligands like 1,4-bis[2-(pyridin-2-yl)ethyl]piperazine .
• Coordination studies : UV-Vis spectroscopy (d-d transitions at 500–600 nm) and magnetic susceptibility measurements (high-spin Co²⁺) validate geometry .

Advanced: What computational methods are used to predict the biological activity of (Pentan-2-yl)[2-(pyridin-2-yl)ethyl]amine?

• Molecular Docking : Simulates binding to neurotransmitter receptors (e.g., serotonin 5-HT₃ or nicotinic acetylcholine receptors). The pyridine ring’s π-stacking and amine’s hydrogen bonding are critical .
• DFT Calculations : Predicts electron density maps and frontier molecular orbitals (HOMO-LUMO gaps ~4 eV), correlating with redox activity .

Advanced: How can researchers resolve contradictions in reported physicochemical properties (e.g., solubility, stability)?

• Solubility : Conflicting data (e.g., in water vs. DMSO) are addressed via HPLC purity checks and logP measurements (predicted logP ~2.5 via PubChem data ).
• Stability : Accelerated degradation studies (40°C/75% RH for 4 weeks) with LC-MS monitoring identify decomposition products (e.g., oxidation to nitriles) .

Methodological: What experimental protocols ensure safe handling and accurate dosing in biological assays?

• PPE : Use nitrile gloves, lab coats, and P95 respirators when handling powders .
• Dosing : Prepare stock solutions in DMSO (≤0.1% v/v in cell cultures) to avoid solvent toxicity. Validate concentrations via UV spectrophotometry (λmax ~260 nm for pyridine) .

Key Research Challenges

• Stereochemical Control : The chiral pentan-2-yl group requires asymmetric synthesis (e.g., chiral catalysts) for enantiopure batches.
• Biological Specificity : Off-target receptor interactions (e.g., with adrenergic receptors) necessitate SAR studies .